5-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%

• IUPAC Name: 6-(4-pyrrolidin-1-ylsulfonylphenyl)pyridin-3-ol
• InChI: InChI=1S/C15H16N2O3S/c18-13-5-8-15(16-11-13)12-3-6-14(7-4-12)21(19,20)17-9-1-2-10-17/h3-8,11,18H,1-2,9-10H2
• InChI Key: SOZGVUDGCUEKOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC=C(C=C3)O
• Molecular Formula: C15H16N2O3S
• DSSTOX Substance ID: DTXSID20692800
• Molecular Weight: 304.4 g/mol
• CAS RN: 1261895-25-3

Description

5-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, more commonly known as 5-HPSP, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of pyridine, a heterocyclic aromatic compound that contains a nitrogen atom in its ring structure. 5-HPSP is a highly versatile compound that can be used in a range of applications, including organic synthesis, medicinal chemistry, and biochemistry. This article will discuss the synthesis method of 5-HPSP, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

The mechanism of action of 5-HPSP is not fully understood. However, it is believed that 5-HPSP acts as an inhibitor of FAAH, preventing the enzyme from breaking down endocannabinoids such as anandamide. This leads to an increase in the levels of endocannabinoids, which can have a variety of effects on the body.
Biochemical and Physiological Effects
The effects of 5-HPSP on the body are not fully understood. However, it is believed that the increase in endocannabinoid levels caused by 5-HPSP can lead to a variety of biochemical and physiological effects. These effects include pain relief, anti-inflammatory effects, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

The use of 5-HPSP in lab experiments has a number of advantages. It is a highly versatile compound that can be used in a variety of research applications. It is also relatively easy to synthesize and is relatively inexpensive. However, there are also some limitations. 5-HPSP is a relatively new compound, and its effects on the body are not fully understood. In addition, its effects may vary depending on the dosage and the individual.

Future Directions

There are a number of potential future directions for research on 5-HPSP. These include further studies on its mechanism of action, its effects on various biochemical and physiological processes, and its potential therapeutic applications. In addition, further research is needed to determine the optimal dosage for various applications. Finally, research is needed to determine the long-term safety and efficacy of 5-HPSP.

Synthesis Methods

5-HPSP is synthesized via a multi-step process. The first step involves the reaction of an aryl bromide with sodium hydride in a solvent such as dimethylformamide (DMF). This reaction yields an intermediate compound, which is then reacted with pyrrolidine in the presence of a base such as sodium hydride. This reaction yields the desired product, 5-HPSP.

Scientific Research Applications

5-HPSP has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. 5-HPSP has also been used as a tool to study the mechanism of action of FAAH inhibitors. In addition, 5-HPSP has been used to study the pharmacological effects of endocannabinoids.